Cas no 70769-70-9 (1,3-Bis(4-methylphenyl)propan-2-one)

• Product Name: 1,3-Bis(4-methylphenyl)propan-2-one
• CAS No: 70769-70-9
• MF: C₁₇H₁₈O
• MW: 238.324224948883
• MDL: MFCD11919450
• CID: 546706
• PubChem ID: 12420214
• Update Time: 2025-04-19

1,3-Bis(4-methylphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Propanone, 1,3-bis(4-methylphenyl)-
• 1,3-bis(4-methylphenyl)propan-2-one
• A929122
• 1,3-bis(p-tolyl)-2-propanone
• 4-methyl benzyl ketone
• DTXSID80497434
• EN300-84234
• 1,3-bis(p-tolyl)-propan-2-one
• AKOS011615512
• CS-0262911
• PUZVMWHVUCLWGF-UHFFFAOYSA-N
• SCHEMBL4940818
• 70769-70-9
• 1,3-bis(4-methylphenyl)acetone
• 1,3-Bis(4-methylphenyl)propan-2-one

• MDL： MFCD11919450
• Inchi： 1S/C17H18O/c1-13-3-7-15(8-4-13)11-17(18)12-16-9-5-14(2)6-10-16/h3-10H,11-12H2,1-2H3
• InChI Key： PUZVMWHVUCLWGF-UHFFFAOYSA-N
• SMILES： O=C(CC1C=CC(C)=CC=1)CC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 238.13584
• Monoisotopic Mass: 238.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Linear 1,3-diarylpropanoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids